Cas no 1092060-77-9 (4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane)

• Product Name: 4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane
• CAS No: 1092060-77-9
• MF: C₁₃H₁₉BO₂
• MW: 218.099764108658
• CID: 3161822
• PubChem ID: 77058946
• Update Time: 2025-06-13

4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4,4,6-trimethyl-1,3,2-dioxaborinane
• AS-3019
• 4,4,6-trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane
• CS-0175842
• 4,4,6-Trimethyl-2-(p-tolyl)-1,3,2-dioxaborinane
• 1092060-77-9
• AKOS025403262
• MFCD28101503
• 4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane

• MDL： MFCD28101503
• Inchi： 1S/C13H19BO2/c1-10-5-7-12(8-6-10)14-15-11(2)9-13(3,4)16-14/h5-8,11H,9H2,1-4H3
• InChI Key： IYTPJHRQJDVFDF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=CC=2)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 218.1478100Da
• Monoisotopic Mass: 218.1478100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane

Comprehensive Overview of 4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane (CAS No. 1092060-77-9)

4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane (CAS No. 1092060-77-9) is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the dioxaborinane family, characterized by its unique boron-oxygen cyclic structure, which imparts remarkable stability and reactivity. Its molecular formula, C₁₄H₂₁BO₂, highlights its potential as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists exploring catalytic methodologies.

The compound’s 4-methylphenyl moiety enhances its lipophilicity, making it valuable for designing bioactive molecules with improved membrane permeability—a key focus in drug discovery forums. Researchers often inquire about its synthetic applications, especially in constructing aryl-aryl bonds, a hot topic in green chemistry due to the demand for sustainable protocols. Notably, its trimethyl-substituted dioxaborinane core offers steric protection to the boron center, reducing unwanted side reactions—a feature highlighted in recent ACS publications.

In material science, 1092060-77-9 is explored for OLED precursors and polymeric catalysts, aligning with trends in energy-efficient technologies. Users frequently search for "boron-based electronic materials," reflecting its relevance in optoelectronics. The compound’s thermal stability (up to 200°C) also makes it suitable for high-temperature applications, a niche discussed in advanced material forums.

Analytical data for 4,4,6-Trimethyl-2-(4-methylphenyl)-1,3,2-dioxaborinane includes NMR (¹H: δ 7.2–7.4 ppm for aromatic protons; ¹¹B: δ 30 ppm) and HPLC purity (>98%), details often queried by quality control specialists. Its crystallographic properties are documented in Cambridge Structural Database entries, addressing common questions about molecular conformation.

Environmental and handling guidelines emphasize its low ecotoxicity (OECD 301D), resonating with ESG-driven research. While not classified as hazardous, proper glovebox protocols are recommended—a frequent query in laboratory safety threads. Storage under argon atmosphere ensures longevity, a tip widely shared in chemical storage discussions.

In summary, CAS 1092060-77-9 bridges pharmaceutical innovation and advanced materials, answering trending searches on "boron in drug design" and "smart material synthesis." Its dual utility underscores why it remains a highly cited compound in recent patent literature and academic papers.